Pennyroyal and gastrointestinal cells: multi-target protection of phenolic compounds against t-BHP-induced toxicity
RSC Advances Pub Date: 2015-04-29 DOI: 10.1039/C5RA02710A
Abstract
Herbal teas are consumed for their valuable content of bioactive phytochemicals. This work represents the first attempt to establish a linkage between the chemical composition of pennyroyal (Mentha pulegium L.) infusion and its potential to prevent cellular oxidative stress. The phenolic profile was established by HPLC-DAD-ESI/MSn, twelve out of fifteen compounds being identified for the first time in this species. The infusion presented a phenolic content of 122.92 mg g−1 (lyophilized extract) and a remarkable antiradical activity. A reduced glutathione detoxification mechanism was demonstrated to be involved in human epithelial colorectal adenocarcinoma (Caco-2) cell resistance against tert-butyl hydroperoxide-induced toxicity, while the same was not observed for human epithelial gastric adenocarcinoma (AGS) cells. For the first time, the presence of these phenolic compounds inside the cells was confirmed by 2-aminoethyl diphenylborinate (DPBA) phenol fluorescence dye staining, suggesting a direct antioxidant effect. M. pulegium infusion seems to provide bioactive compounds able to maintain a proper antioxidant balance in gastrointestinal cells.
Recommended Literature
- [1] Functional links between Pt single crystal morphology and nanoparticles with different size and shape: the oxygen reduction reaction case†
- [2] Hierarchical wrinkling on elastomeric Janus spheres
- [3] Five new coordination polymers with a Y-shaped N-heterocyclic carboxylic acid: structural diversity, bifunctional luminescence sensing and magnetic properties†
- [4] Dinuclear zinc catalysts with unprecedented activities for the copolymerization of cyclohexene oxide and CO2†
- [5] Solvent-free catalytic synthesis and optical properties of super-hard phase ultrafine carbon nitride nanowires with abundant surface active sites
- [6] Pyridine imines as ligands in luminescent iridium complexes†
- [7] Modification of pea protein isolate for ultrasonic encapsulation of functional liquids
- [8] Synthesis of biobased amines via Pd-catalysed telomerisation of the renewable β-myrcene in a water/ethanol multiphase system: catalyst recycling enabled by a self-separating product phase†
- [9] Ionic interactions control the modulus and mechanical properties of molecular ionic composite electrolytes†
- [10] Molecular level studies on binding modes of labeling molecules with polyalanine peptides†
Journal Name：RSC Advances
Research Products
-
CAS no.: 14419-78-4
